Cas no 1459-49-0 (1-(4-nitrophenyl)adamantane)

• Product Name: 1-(4-nitrophenyl)adamantane
• CAS No: 1459-49-0
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• MDL: MFCD00185797
• CID: 1069728
• PubChem ID: 620836
• Update Time: 2025-11-01

1-(4-nitrophenyl)adamantane Chemical and Physical Properties

Names and Identifiers

• 4-(1-Adamantyl)-2-nitrophenol
• 1-(p-Nitrophenyl)adamantane
• 1-(4-nitrophenyl)adamantane
• 4-(adamantan-1-yl)-2-nitrophenol
• 4-adamantanyl-2-nitrophenol
• AC1MGVAQ
• Oprea1_692755
• PubChem21530
• SureCN6623185
• p-(Adamantyl-1)nitrobenzene
• SCHEMBL18992722
• ALBB-023086
• Tricyclo[3.3.1.13,7]decane, 1-(4-nitrophenyl)-
• Oprea1_520471
• CBDivE_015431
• 1459-49-0
• 1-(4-Nitrophenyl)adamantane #
• 1-(4-nitrophenyl)tricyclo[3.3.1.1~3,7~]decane
• tricyclo[3.3.1.1~3,7~]decane, 1-(4-nitrophenyl)-
• MFCD00185797
• 1-(4-nitro-phenyl)adamantane
• Oprea1_853051
• KGJYJYQWAMPKER-UHFFFAOYSA-N
• SR-01000640180-1
• UPCMLD0ENAT5212465:001
• STK248899
• AKOS000733010
• starbld0008569
• CCG-50837
• Z56957412
• F1170-0023
• CS-0314261
• LS-07199

• MDL： MFCD00185797
• Inchi： 1S/C16H19NO2/c18-17(19)15-3-1-14(2-4-15)16-8-11-5-12(9-16)7-13(6-11)10-16/h1-4,11-13H,5-10H2
• InChI Key： KGJYJYQWAMPKER-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 257.14167
• Monoisotopic Mass: 257.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 129-130 ºC
• Solubility: Insuluble (3.1E-5 g/L) (25 ºC),
• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(4-nitrophenyl)adamantane

Comprehensive Analysis of 1-(4-Nitrophenyl)adamantane (CAS No. 1459-49-0): Properties, Applications, and Industry Insights

1-(4-Nitrophenyl)adamantane (CAS No. 1459-49-0) is a chemically unique compound that has garnered significant attention in pharmaceutical and material science research. Its molecular structure combines the rigid adamantane backbone with a 4-nitrophenyl group, offering exceptional stability and reactivity. This hybrid architecture makes it a valuable intermediate for synthesizing advanced materials, bioactive molecules, and functional polymers. Researchers are increasingly exploring its potential in drug delivery systems, OLED materials, and catalysis, aligning with trends in sustainable chemistry and nanotechnology.

The compound's thermal stability and solubility profiles have become focal points for industrial applications. Recent studies highlight its role in developing high-performance coatings resistant to extreme temperatures, a critical demand in aerospace and automotive sectors. Additionally, its electron-withdrawing nitro group enables precise modifications for photoactive materials, addressing growing interest in renewable energy technologies. As the scientific community prioritizes green synthesis methods, 1-(4-nitrophenyl)adamantane serves as a model for optimizing reaction efficiency while minimizing environmental impact.

From a commercial perspective, suppliers of CAS 1459-49-0 emphasize its >98% purity grade to meet stringent GMP standards. Analytical techniques like HPLC and NMR spectroscopy confirm its structural integrity, ensuring reproducibility for scale-up production. The compound's compatibility with microwave-assisted synthesis has reduced processing times by 40-60%, answering industry demands for cost-effective manufacturing. These advancements position 1-(4-nitrophenyl)adamantane as a sustainable alternative to traditional aromatic derivatives in agrochemical formulations and electronic encapsulants.

Emerging applications in biomedical imaging leverage the compound's fluorescence properties when conjugated with molecular probes. Its lipophilic adamantane core enhances cell membrane permeability, making it ideal for diagnostic contrast agents. Furthermore, patent filings reveal innovative uses in 3D printing resins, where it improves layer adhesion and UV resistance. Such multidisciplinary utility underscores why global searches for "nitrophenyl adamantane derivatives" have increased by 72% since 2022, particularly among researchers investigating smart materials and targeted therapeutics.

Quality control protocols for 1459-49-0 now incorporate QbD (Quality by Design) principles to address regulatory requirements. Stability studies confirm its shelf life exceeds 36 months under controlled storage, a crucial factor for international logistics. With the fine chemicals market projected to reach $236 billion by 2027, this compound's versatility in cross-coupling reactions and ligand design ensures its continued relevance. Ongoing research explores its potential in CO2 capture technologies, aligning with global carbon neutrality initiatives.